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These application notes provide a comprehensive guide to the use of Poly[(9,9-bis(3’-(N,N-
dimethylamino)propyl)-2,7-fluorene)-alt-2,7-(9,9-dioctylfluorene)] (PFN-DOF) as an effective
interlayer in the fabrication of high-performance inverted perovskite solar cells (PSCs). The
incorporation of a thin PFN-DOF layer at the interface between the hole transport layer (HTL)
and the perovskite absorber has been shown to significantly enhance device efficiency and
stability.

PFN-DOF, a conjugated polyelectrolyte, serves multiple critical functions within the solar cell
device structure. It improves the surface wettability for the perovskite precursor solution,
leading to the formation of a higher quality perovskite film with larger, more uniform crystal
grains. Furthermore, PFN-DOF optimizes the energy level alignment at the HTL/perovskite
interface, which facilitates more efficient charge extraction. It also plays a role in passivating
defects at this interface, thereby reducing non-radiative recombination and enhancing the
overall photovoltaic performance.

Quantitative Data Presentation
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The inclusion of a PFEN-type interlayer, such as the structurally similar PEN-Br, consistently
leads to significant improvements in the key photovoltaic parameters of inverted perovskite
solar cells. The following table summarizes representative performance enhancements.

Jsc
Interlayer Voc (V) FF (%) PCE (%) Reference
(mA/cm?)
Inferred from
control
Without PFN- ] )
~1.05 ~22.5 ~70 ~16.5 devices in
type layer ]
cited
literature
With PFN-Br
~1.18 ~23.0 ~78 >21 [1]
Interlayer

Note: Data for PFN-Br is presented as a close structural and functional analogue to PFN-DOF.

Experimental Protocols

This section provides detailed protocols for the preparation of the PFN-DOF solution and the
fabrication of an inverted perovskite solar cell incorporating the PFN-DOF interlayer.

PFN-DOF Solution Preparation

Materials:

PFN-DOF powder

Anhydrous methanol

Small, clean glass vial

Magnetic stirrer and stir bar

0.22 um PTFE syringe filter

Procedure:
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» Weigh the desired amount of PFN-DOF powder. A typical concentration for the solution is 0.5
mg/mL.

o Transfer the PFN-DOF powder to the clean, dry vial.

o Add the appropriate volume of anhydrous methanol to the vial to achieve the desired
concentration.

e Place the magnetic stir bar in the vial and loosely cap it.

 Stir the solution at room temperature for a minimum of 2 hours, or until the PFN-DOF is
completely dissolved. The solution should be clear and free of any visible particles.

 Prior to use, filter the solution through a 0.22 um PTFE syringe filter to remove any potential
aggregates or particulate matter.

Inverted Perovskite Solar Cell Fabrication Workflow

Substrate Cleaning:

e Sequentially sonicate ITO-coated glass substrates in a cleaning agent (e.g., Hellmanex),
deionized water, acetone, and isopropanol for 15 minutes each.

e Dry the substrates using a stream of dry nitrogen gas.

o Treat the substrates with UV-ozone for 15 minutes immediately before use to ensure a clean
and hydrophilic surface.

Hole Transport Layer (HTL) Deposition:
e Prepare a solution of the chosen HTL material (e.g., PTAAin toluene at 2 mg/mL).

e Spin-coat the HTL solution onto the cleaned ITO substrate. A typical spin-coating program is
4000 rpm for 30 seconds.

e Anneal the HTL-coated substrate on a hotplate at 100°C for 10 minutes.

PFN-DOF Interlayer Deposition:
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o Transfer the cooled HTL-coated substrates into a nitrogen-filled glovebox.

e Spin-coat the prepared PFN-DOF solution (0.5 mg/mL in methanol) onto the HTL at 5000
rpm for 30 seconds.

¢ Anneal the substrates on a hotplate at 100°C for 5 minutes.
Perovskite Absorber Layer Deposition:

o Prepare the desired perovskite precursor solution (e.g., a mixed-cation, mixed-halide
formulation).

e Spin-coat the perovskite precursor solution onto the PFN-DOF interlayer. A typical two-step
program is 1000 rpm for 10 seconds followed by 6000 rpm for 30 seconds.

o During the second step of the spin-coating (at around 20 seconds), dispense an anti-solvent
(e.g., chlorobenzene) onto the spinning substrate to induce rapid crystallization.

o Immediately transfer the substrate to a hotplate and anneal at 100°C for 60 minutes.
Electron Transport Layer (ETL) Deposition:

e Prepare a solution of the chosen ETL material (e.g., PCBM in chlorobenzene at 20 mg/mL).
e Spin-coat the ETL solution onto the perovskite layer at 1500 rpm for 30 seconds.

Metal Electrode Deposition:

» Define the device area using a shadow mask.

o Deposit the metal electrode (e.g., 80-100 nm of Ag or Au) by thermal evaporation in a high-
vacuum chamber.

Device Characterization:

o Measure the current density-voltage (J-V) characteristics of the fabricated solar cells under
simulated AM 1.5G illumination (100 mW/cm?) using a solar simulator.
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» Determine the key photovoltaic parameters: Power Conversion Efficiency (PCE), Open-
Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF).

Visualizations
Experimental Workflow

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16121752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Substrate Cleaning HTL Solution PFN-DOF Solution Perovskite Precursor ETL Solution
(ITO Glass) (e.g., PTAA) (0.5 mg/mL in Methanol) Solution (e.g., PCBM)

]3‘$vice Fabrication (in Glovebox)

HTL Deposition
(Spin-coating & Annealing)

Y Y
PFN-DOF Interlayer
(Spin-coating & Annealing)

\

Perovskite Deposition \‘
(Spin-coating &Annealingy‘

Y
ETL Deposition | _
(Spin-coating) |

Y

Metal Electrode
(Thermal Evaporation)

Characterization

\
J-V Measurement
(Solar Simulator)

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16121752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

HTL/Perovskite Interface

(PFN-DOF Interlaye)

Interfaci% Effects

Optimized Energy Level

) Defect Passivation
Alignment

Improved Wettability

Performance Enhancement

H|gh-QuaI|t¥ Perov§k|te _F|Im Enhanced Charge Extraction Reduced Nor_1-Rf_:1d|at|ve
(Large Grains, Uniformity) Recombination

Improved Photovoltaic Parameters

Increased Jsc Increased FF Increased Voc

Increased PCE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for PFN-DOF in
Perovskite Solar Cell Fabrication]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16121752/docs#application-notes-and-protocols-for-
pfn-dof-in-perovskite-solar-cell-fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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